Cas no 2137768-76-2 (N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide)

• Product Name: N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide
• CAS No: 2137768-76-2
• MF: C₁₀H₁₆N₂O₃S
• MW: 244.310641288757
• CID: 6178460
• PubChem ID: 165475358
• Update Time: 2025-06-07

N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide
• N-[4-(aminomethyl)-2-methoxyphenyl]-N-methylmethanesulfonamide
• 2137768-76-2
• EN300-1124382

• Inchi： 1S/C10H16N2O3S/c1-12(16(3,13)14)9-5-4-8(7-11)6-10(9)15-2/h4-6H,7,11H2,1-3H3
• InChI Key： QBPZFMDPHMXGMN-UHFFFAOYSA-N
• SMILES： S(C)(N(C)C1C=CC(CN)=CC=1OC)(=O)=O

Computed Properties

• Exact Mass: 244.08816355g/mol
• Monoisotopic Mass: 244.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 81Ų

Additional information on N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide

Introduction to N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide (CAS No. 2137768-76-2)

N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide, with the chemical formula C₁₀H₁₄N₂O₃S, is a compound of significant interest in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137768-76-2, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of both amine and methanesulfonamide functional groups makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the quest for novel therapeutic agents.

The< strong>N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide molecule exhibits a phenolic core substituted with an amine and a methoxy group, which are known to enhance its reactivity and binding affinity. This structural motif is particularly relevant in the design of bioactive compounds targeting various biological pathways. Recent studies have highlighted its potential as a scaffold for developing drugs that interact with enzymes and receptors involved in inflammation, pain, and neurodegenerative diseases.

In the realm of drug discovery, the< strong>aminomethyl group serves as a crucial handle for further functionalization, enabling the attachment of pharmacophores that enhance target specificity. The methanesulfonamide moiety, on the other hand, contributes to the compound's solubility and metabolic stability, making it an attractive candidate for oral administration. These features are particularly important in the context of developing small molecule inhibitors that can modulate protein-protein interactions and signal transduction pathways.

Recent advancements in computational chemistry have allowed researchers to predict the binding modes of N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide with high precision. Molecular docking studies have revealed that this compound can effectively bind to several therapeutic targets, including kinases and transcription factors. These interactions are believed to underlie its potential pharmacological effects, such as anti-inflammatory and analgesic properties. The ability to predict these interactions computationally has significantly accelerated the drug discovery process, reducing the time and cost associated with experimental screening.

The synthesis of N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions to introduce the amine group, followed by methylation and sulfonylation to complete the structure. Advances in synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions, have made it possible to streamline these processes, making large-scale production more feasible.

The pharmacokinetic profile of N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide is another critical aspect that has been extensively studied. Preclinical data suggest that this compound exhibits good oral bioavailability and moderate metabolic clearance rates. These properties are favorable for developing a drug candidate that can be administered frequently without significant accumulation or toxicity. Additionally, studies on its distribution and excretion patterns have provided valuable insights into its potential side effects and interactions with other drugs.

In conclusion, N-4-(aminomethyl)-2-methoxyphenyl-N-methylmethanesulfonamide (CAS No. 2137768-76-2) represents a promising lead compound in pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further development into a therapeutic agent. As research continues to uncover new biological targets and synthetic strategies, this compound is poised to play a significant role in addressing unmet medical needs.